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Compound of Interest

Compound Name: Tubulin polymerization-IN-53

Cat. No.: B15137450 Get Quote

A deep dive into the mechanism of a novel tubulin
inhibitor and its induction of non-apoptotic cell
death in oncology.
This technical guide provides an in-depth analysis of OAT-449, a novel, water-soluble small

molecule inhibitor of tubulin polymerization, and its effects on inducing mitotic catastrophe in

cancer cells. This document is intended for researchers, scientists, and professionals in drug

development, offering a comprehensive overview of the compound's mechanism of action,

supported by quantitative data, detailed experimental protocols, and visual representations of

the involved signaling pathways.

Core Mechanism of Action: Inhibition of Tubulin
Polymerization
OAT-449 is a 2-aminoimidazoline derivative that exerts its cytotoxic effects by disrupting

microtubule dynamics, a fundamental process for cell division.[1][2][3] Microtubules are crucial

components of the mitotic spindle, which facilitates the segregation of chromosomes during

mitosis. OAT-449 inhibits the polymerization of tubulin, the building block of microtubules, in a

manner similar to vinca alkaloids like vincristine.[1][2][3] This disruption of microtubule

formation triggers a cascade of cellular events, beginning with mitotic arrest.[1][2][3]
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The interference with microtubule dynamics activates the spindle assembly checkpoint, leading

to a halt in the G2/M phase of the cell cycle.[1][2][3] Prolonged arrest at this stage due to

irreparable spindle damage ultimately drives the cancer cells into a state of mitotic catastrophe.

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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